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Compound of Interest

Compound Name: Disperse blue 366

Cat. No.: B12361970 Get Quote

An In-depth Technical Guide to Disperse Blue
366
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 366 is a synthetic monoazo dye belonging to the disperse class of colorants.[1]

[2] Characterized by its low solubility in water, it is primarily utilized in the textile industry for

dyeing hydrophobic fibers, most notably polyester.[2][3] Its chemical structure imparts a vibrant

blue hue and good fastness properties, making it a commercially significant dyestuff. This guide

provides a comprehensive overview of the chemical and physical properties of Disperse Blue
366, along with available experimental data and methodologies.

Chemical Structure and Properties
Disperse Blue 366 is a complex organic molecule with the chemical formula C19H18N6O2

and a molecular weight of 362.39 g/mol .[1][2][4][5] The molecule's structure is centered around

an azo bridge (-N=N-) which acts as the chromophore responsible for its color.

Chemical Identifiers:

IUPAC Name: 2-((4-((2,6-dicyano-4-nitrophenyl)diazenyl)-3-methylphenyl)(ethyl)amino)ethyl

acetate
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CAS Numbers: 361520-06-1, 84870-65-5[3][4][5][6]

SMILES String: CCC(N(C1=CC(=C(C=C1)N=NC2=C(C=C(C=C2C#N)--INVALID-LINK--

[O-])C#N)C)CCOC(=O)C)C

The following table summarizes the key physicochemical properties of Disperse Blue 366.

Property Value References

Molecular Formula C19H18N6O2 [1][2][5]

Molecular Weight 362.39 g/mol [1][2][4][5]

Appearance Blue powder [1]

Solubility
Sparingly soluble in water;

Soluble in organic solvents
[3]

Melting Point Not available

Boiling Point Not available

λmax (UV-Vis) Not available

Synthesis
The general manufacturing process for Disperse Blue 366 involves a multi-step chemical

synthesis. The key steps are diazotization and azo coupling, followed by cyanation.

Experimental Protocol: General Synthesis
A detailed experimental protocol for the synthesis of Disperse Blue 366 is not readily available

in the public domain. However, the general methodology can be outlined as follows:

Diazotization: 2,6-Dibromo-4-nitroaniline is treated with a source of nitrous acid (e.g., sodium

nitrite in an acidic medium) at low temperatures (0-5 °C) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with N,N-diethyl-3-

methylbenzenamine. This reaction forms the azo bridge and the core structure of the dye.
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Cyanation: The bromine atoms on the phenyl ring are subsequently replaced with cyano

groups through a nucleophilic substitution reaction, typically using a cyanide salt like cuprous

cyanide.

The following diagram illustrates the general workflow for the synthesis of a related disperse

dye, Disperse Blue 165, which follows a similar synthetic logic.

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Cyanation

2,6-Dibromo-4-nitroaniline

NaNO2, HCl (0-5 °C)

Reacts with

Diazonium Salt Intermediate

Forms

N,N-diethyl-3-methylbenzenamine

Couples with

Dibromo-azo Intermediate

Forms

Cuprous Cyanide (CuCN)

Reacts with

Disperse Blue 366

Yields
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Click to download full resolution via product page

A generalized synthetic workflow for Disperse Blue 366.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is the most common and effective technique

for the analysis and quantification of disperse dyes like Disperse Blue 366.

Experimental Protocol: HPLC Analysis of Disperse Dyes
(General Method)
While a specific method for Disperse Blue 366 is not detailed in the literature, a general HPLC

protocol for the analysis of disperse dyes can be adapted.

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) or UV-Vis

detector.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.

Detection: The wavelength of maximum absorbance (λmax) for the specific dye should be

used for detection to ensure maximum sensitivity.

Sample Preparation: Samples are typically dissolved in a suitable organic solvent, such as

methanol or a mixture of the mobile phase components, and filtered through a 0.45 µm filter

before injection.

The following diagram outlines the logical workflow for developing an HPLC method for the

analysis of a disperse dye.
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Select Appropriate C18 Column

Prepare Mobile Phase (e.g., Acetonitrile/Water Gradient)

Prepare Standard and Sample Solutions

Set Instrument Parameters (Flow Rate, Injection Volume)

Inject Standard to Establish Retention Time and Response

Determine λmax of Disperse Blue 366

Set Detector Wavelength to λmax

Inject Sample for Analysis

Quantify Based on Peak Area and Calibration Curve

Click to download full resolution via product page

Workflow for HPLC method development for a disperse dye.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature detailing any specific interactions of

Disperse Blue 366 with biological signaling pathways or its potential applications in drug

development. Its primary characterization and use are within the field of materials science and

textile chemistry. Further research would be required to explore any potential biological effects.

Conclusion
Disperse Blue 366 is a well-established blue dye with significant applications in the coloration

of synthetic textiles. While its chemical identity and a general synthetic route are known, there

is a notable lack of detailed, publicly available data on its specific physicochemical properties

and analytical protocols. Furthermore, its biological activity and potential for interaction with

cellular pathways remain unexplored. This guide serves as a foundational resource for

researchers and scientists, summarizing the current knowledge and highlighting areas where

further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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